Cas no 1804285-42-4 (4-(3-Bromopropanoyl)-3-methylphenol)

• Product Name: 4-(3-Bromopropanoyl)-3-methylphenol
• CAS No: 1804285-42-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5000364
• Update Time: 2025-10-28

4-(3-Bromopropanoyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-6-8(12)2-3-9(7)10(13)4-5-11/h2-3,6,12H,4-5H2,1H3
• InChI Key： NURZLCYFRAIEEF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 241.994
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 4-(3-Bromopropanoyl)-3-methylphenol

4-(3-Bromopropanoyl)-3-methylphenol: A Comprehensive Overview

The compound 4-(3-Bromopropanoyl)-3-methylphenol, identified by the CAS number 1804285-42-4, is an organic compound with a unique structure that combines a phenolic group, a methyl substituent, and a brominated propanoyl chain. This compound has garnered attention in various fields, including pharmaceutical research, material science, and chemical synthesis. Its structure, which includes a phenol ring substituted with a methyl group at position 3 and a 3-bromopropanoyl group at position 4, makes it a versatile molecule with potential applications in drug design and as an intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-(3-Bromopropanoyl)-3-methylphenol in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the context of anti-inflammatory and antioxidant drug discovery. The presence of the phenolic hydroxyl group provides opportunities for hydrogen bonding interactions, which are crucial for many biological activities. Additionally, the brominated propanoyl chain introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability.

In terms of synthesis, 1804285-42-4 can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. These methods allow for precise control over the substitution pattern on the aromatic ring, enabling the creation of derivatives with tailored properties. The methyl group at position 3 plays a significant role in stabilizing the molecule through hyperconjugation and steric hindrance, while the bromine atom in the propanoyl chain enhances its reactivity in certain chemical transformations.

The application of 4-(3-Bromopropanoyl)-3-methylphenol extends beyond pharmaceuticals. In material science, it has been investigated as a building block for advanced polymers and coatings due to its ability to form stable cross-links under specific conditions. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic devices, where it can contribute to improved charge transport characteristics.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of compounds like 1804285-42-4. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on ecosystems and human health.

The versatility of 4-(3-Bromopropanoyl)-3-methylphenol lies in its ability to serve as both a functional material and a precursor for bioactive compounds. Its structure allows for easy modification through various chemical reactions, making it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow.